4-(2-Methyl-1,3-oxazol-4-yl)benzenesulfonyl chloride

• IUPAC Name: 4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonyl chloride
• InChI: InChI=1S/C10H8ClNO3S/c1-7-12-10(6-15-7)8-2-4-9(5-3-8)16(11,13)14/h2-6H,1H3
• InChI Key: HPSZYMHIXLWICC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)Cl
• Molecular Formula: C10H8ClNO3S
• Molecular Weight: 257.69 g/mol
• CAS RN: 1086376-81-9

Description

4-(2-Methyl-1,3-oxazol-4-yl)benzenesulfonyl chloride is a chemical compound with the CAS Number: 293306-72-6. It has a molecular weight of 257.7 and its IUPAC name is 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride.

Synthesis Analysis

A new method for obtaining 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonamide, an antiglaucomatous drug candidate oxazopt, was developed using a diazotization reaction. The synthesis involves the acylation of 2-amino-1-phenylethanone with acetyl chloride to form N-(2-oxo-2-phenylethyl) acetamide. The second stage is cyclodehydration of the compound in sulfuric acid leading to the formation of 2-methyl-5-phenyloxazole.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H8ClNO3S/c1-7-12-6-10(15-7)8-2-4-9(5-3-8)16(11,13)14/h2-6H,1H3. This code provides a specific string of characters that represent the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include acylation, cyclodehydration, and sulfochlorination. These reactions are part of the process to obtain the antiglaucomatous drug candidate oxazopt.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The country of origin is KZ.

Scientific Research Applications

Pharmacology

. . The compound’s selectivity could lead to the development of drugs with fewer side effects and improved efficacy.

Antibacterial Applications

. This synergistic effect could be crucial in addressing the growing concern of drug-resistant pathogens.

Oncology

. This could lead to targeted cancer therapies that are more specific to cancerous cells, minimizing damage to healthy tissues.

Analytical Chemistry

. Its reactive sulfonyl chloride group makes it a valuable starting material for various synthetic pathways.

Biochemistry

. This specificity is crucial for studying enzyme functions and designing biochemical assays.

Environmental Science

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Industrial Applications

. Its properties could be harnessed in the production of polymers, dyes, or other industrial chemicals.

Mechanism of Action

The compound exhibits the properties of an isoform-selective inhibitor of human carbonic anhydrase II. This makes it a potential candidate for the treatment of glaucoma.

Safety and Hazards

The compound has a signal word of 'Danger’. Hazard statements include H314, H335. Precautionary statements include P260, P261, P264, P271, P280, P301 + P330 + P331, P303 + P361 + P353, P304 + P340, P310, P403 + P233, P405, P501.